Cas no 941928-61-6 (5-methyl-N-(1,3-thiazol-2-yl)furo3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-(1,3-thiazol-2-yl)furo3,2-bpyridine-2-carboxamide
• CAS No: 941928-61-6
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• CID: 6127429
• PubChem ID: 16907005
• Update Time: 2025-10-30

5-methyl-N-(1,3-thiazol-2-yl)furo3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1,3-thiazol-2-yl)furo3,2-bpyridine-2-carboxamide
• Furo[3,2-b]pyridine-2-carboxamide, 5-methyl-N-2-thiazolyl-
• 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide
• F2348-0308
• 941928-61-6
• AKOS024642581
• 5-methyl-N-(thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C12H9N3O2S/c1-7-2-3-9-8(14-7)6-10(17-9)11(16)15-12-13-4-5-18-12/h2-6H,1H3,(H,13,15,16)
• InChI Key： OOFZSIVVSOQHAB-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=NC=CS3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 259.04154771g/mol
• Monoisotopic Mass: 259.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• pka: 5.88±0.70(Predicted)

Additional information on 5-methyl-N-(1,3-thiazol-2-yl)furo3,2-bpyridine-2-carboxamide

Introduction to 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide (CAS No. 941928-61-6) and Its Emerging Applications in Chemical Biology

The compound 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide (CAS No. 941928-61-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate fused ring system, has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of both furo[3,2-bpyridine and thiazole moieties not only endows it with a high degree of structural complexity but also opens up diverse possibilities for interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of small molecules with multifunctional scaffolds in drug discovery. The 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide structure exemplifies this trend by combining elements known to exhibit pharmacological relevance. For instance, the bpyridine moiety is frequently found in bioactive compounds due to its ability to form coordination bonds with metal ions and its role as a pharmacophore in various therapeutic agents. Similarly, the thiazole ring is a key structural component in many drugs, including antifungals and antivirals, owing to its stability and versatility in biological interactions.

In the context of contemporary research, the 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide has been explored for its potential applications in modulating enzyme activity and cellular signaling pathways. Studies have demonstrated that this compound can interact with specific proteins involved in cancer progression and inflammation. The precise arrangement of atoms in its structure allows it to bind to target sites with high selectivity, a critical factor in developing effective therapeutic agents.

One particularly intriguing aspect of this molecule is its ability to exhibit dual functionality. The furo[3,2-bpyridine core provides a platform for further derivatization, enabling researchers to modify its properties while retaining its inherent biological activity. This flexibility has been leveraged in the design of novel analogs aimed at enhancing potency and reducing side effects. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide (CAS No. 941928-61-6) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the furo[3,2-bpyridine scaffold through cyclization reactions followed by functionalization at the 2-position with a thiazole ring. Subsequent introduction of the amide group at the 5-position completes the molecular architecture. Each step must be meticulously controlled to ensure high yield and purity, which are crucial for subsequent biological evaluation.

From a computational chemistry perspective, the molecular mechanics and dynamics of 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide have been extensively studied using advanced modeling techniques. These studies have provided insights into how the compound interacts with biological targets at an atomic level. For example, molecular docking simulations have revealed that this molecule can bind to enzymes such as kinases and phosphodiesterases with high affinity. Such findings are invaluable for guiding experimental efforts aimed at developing new drugs.

The pharmacokinetic properties of 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics when tested in vitro and in vivo models.

In conclusion,5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-bpyridine-2-carboxamide (CAS No. 941928-61-6) stands out as a promising candidate for further development in pharmaceutical research. Its unique structural features combined with encouraging preliminary biological data make it an attractive molecule for designing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.